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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

Phenafleur: A Technical Overview
Abstract
Phenafleur, with the chemical name [2-(cyclohexyloxy)ethyl]benzene, is an aromatic

compound valued for its refined floral fragrance, reminiscent of hyacinth with fruity undertones.

This technical data sheet provides a concise overview of its fundamental molecular and

physical properties. Due to the proprietary nature of its industrial applications, detailed

experimental protocols for its synthesis and analysis are not extensively available in the public

domain. Similarly, its biological signaling pathways have not been a primary focus of published

research. This document compiles the available data to serve as a foundational reference for

researchers and professionals in chemistry and fragrance science.

Chemical Identity and Properties
Phenafleur is chemically identified as [2-(cyclohexyloxy)ethyl]benzene. Its core molecular and

physical characteristics are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₂₀O [1]

Molecular Weight 204.31 g/mol

CAS Number 80858-47-5 [1]

EINECS Number 279-576-2

Appearance Not specified

Odor
Refined floral, hyacinth, fruity

(raspberry)
[1][2]

Vapor Pressure 0.004071 mm Hg @ 23°C [1]

LogP 4.5 [1]

Substantivity > 48 hours [1][2]

Typical Use Level
Up to 20% in fragrance

concentrate
[1]

Experimental Data
Detailed experimental protocols for the synthesis and quality control of Phenafleur are

proprietary to fragrance manufacturers and are not publicly available. However, general

analytical methods for the identification and quantification of fragrance allergens in commercial

products have been developed. One such method utilizes gas chromatography with mass

spectrometry (GC-MS) to detect and quantify fragrance substances in ready-to-inject fragrance

raw materials. This methodology is designed to identify and quantify volatile compounds

suspected to be allergens in fragrance compositions.

Biological Activity and Signaling Pathways
There is currently no publicly available research detailing the specific biological signaling

pathways associated with Phenafleur. Its primary application is in the fragrance industry, and

its biological interactions are not a common subject of academic or industrial research

publications.
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Logical Workflow for Fragrance Compound Analysis
While specific experimental details for Phenafleur are not available, a general logical workflow

for the analysis of a fragrance compound like Phenafleur can be conceptualized. This involves

initial identification, purity assessment, and quantification in a given matrix. The following

diagram illustrates this generalized workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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